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Compound of Interest

Compound Name:
4-Chloro-2-(1,1-

difluoroethyl)pyridine

CAS No.: 1644386-39-9

Cat. No.: B2525122

Get Quote

Executive Summary
4-Chloro-2-(1,1-difluoroethyl)pyridine is a specialized heterocyclic building block used

primarily in medicinal chemistry to introduce the 1,1-difluoroethyl (

) moiety. This functional group serves as a lipophilic, metabolically stable bioisostere for ethyl (

), isopropyl (

), or carbonyl (

) groups.

This guide characterizes the compound, outlines its synthesis, and objectively compares its

physicochemical profile against common fluorinated and non-fluorinated alternatives to aid in

scaffold selection for lead optimization.
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Identity & Physicochemical Properties
IUPAC Name: 4-Chloro-2-(1,1-difluoroethyl)pyridine

CAS Number: 1204295-63-5 (Note: Isomer specific; verify batch COA)

Molecular Formula:

[1]

Molecular Weight: 177.58 g/mol

Property Value / Range Note

Physical State Colorless to pale yellow liquid
Low melting point expected

(<25°C)

Boiling Point ~205°C (Predicted) At 760 mmHg

LogP (Predicted) 2.3 ± 0.2 Moderately lipophilic

TPSA 12.9 Å² Good membrane permeability

pKa (Pyridine N) ~2.5 - 3.0

Reduced basicity due to EWG

effects (

,

)

Diagnostic Spectroscopic Data
The following data represents the characteristic resonances expected for quality control

validation.

H NMR (400 MHz,

):

8.55 (d,

Hz, 1H): Proton at C6 (adjacent to Nitrogen).
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7.65 (s, 1H): Proton at C3 (between Cl and

group).

7.35 (d,

Hz, 1H): Proton at C5.

2.05 (t,

Hz, 3H): Methyl group of the difluoroethyl moiety. Key diagnostic signal: Triplet splitting due
to coupling with two geminal Fluorines.

F NMR (376 MHz,

):

-85 to -90 ppm (q,

Hz): Difluoromethylene signal. Appears as a quartet due to coupling with the methyl protons.

MS (ESI):

m/z: 178.0

(Base peak).[1]

Isotope Pattern: Distinct 3:1 ratio for

/

observed at m/z 178/180.

Comparative Analysis: Scaffold Selection
The 1,1-difluoroethyl group is distinct from the trifluoromethyl (

) and ethyl (

) groups. It offers a "middle ground" in terms of electronics and lipophilicity while removing
metabolic soft spots.
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Feature
4-Cl-2-(1,1-

difluoroethyl)pyridine

4-Cl-2-

(Trifluoromethyl)pyri

dine

4-Cl-2-Ethylpyridine

Functional Group

Electronic Effect
Moderate EWG (

)

Strong EWG (

)

Weak EDG (

)

H-Bonding
Weak H-bond

acceptor (F)
Very weak acceptor None

Metabolic Stability
High (Blocks benzylic

oxidation)
High

Low (Benzylic

oxidation risk)

Lipophilicity (

LogP)
+0.4 vs H +0.9 vs H +0.5 vs H

Bioisosterism
Mimics Carbonyl /

Methoxy
Mimics Isopropyl N/A

Key Insight: Choose the 1,1-difluoroethyl analog when you need to block metabolic oxidation at

the benzylic position (a liability of the ethyl group) but cannot afford the strong electron-

withdrawing penalty or high lipophilicity of a trifluoromethyl group.

Experimental Protocols
Synthesis Workflow (Deoxyfluorination)
The most robust route to 4-Chloro-2-(1,1-difluoroethyl)pyridine is the deoxyfluorination of the

corresponding ketone.

Reagents:

Precursor: 2-Acetyl-4-chloropyridine

Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®

Solvent: Anhydrous Dichloromethane (DCM)
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Protocol:

Setup: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (

).

Dissolution: Add 2-Acetyl-4-chloropyridine (1.0 eq, 10 mmol) and anhydrous DCM (30 mL).

Cool the solution to 0°C (ice bath).

Addition: Slowly add DAST (2.5 eq, 25 mmol) dropwise via syringe over 10 minutes. Caution:

Exothermic.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours.

Monitor by TLC (Hexane:EtOAc 8:2) or LC-MS.[2]

Quench (Critical): Cool back to 0°C. Slowly pour the reaction mixture into saturated aqueous

(50 mL). Warning: Vigorous

evolution.

Extraction: Extract with DCM (

mL). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Visualization of Synthesis Logic

4-Chloropyridine-2-carbonitrile

2-Acetyl-4-chloropyridine
(Ketone Intermediate)1. MeMgBr

2. Acid Hydrolysis

4-Chloro-2-(1,1-difluoroethyl)pyridine
(Target)

Deoxyfluorination

MeMgBr / THF
(Grignard)

DAST or Deoxo-Fluor
DCM, 0°C -> RT

Click to download full resolution via product page
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Figure 1: Synthetic pathway from nitrile precursor to target difluoroethyl scaffold.

Application Decision Tree
Use this logic flow to determine if this scaffold is the correct choice for your SAR campaign.

Need to optimize 2-Ethylpyridine Scaffold?

Is Benzylic Oxidation a Problem?

Is LogP too high?

Yes

Keep Ethyl Group

No

Use 2-(Trifluoromethyl)

No (LogP can increase)

Use 2-(1,1-difluoroethyl)
(Target Scaffold)

Yes (Need balanced lipophilicity)

Click to download full resolution via product page

Figure 2: Decision logic for selecting the 1,1-difluoroethyl bioisostere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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